Cas no 1384694-59-0 (6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methyl]pyridine-2-carboxamide)

• Product Name: 6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methyl]pyridine-2-carboxamide
• CAS No: 1384694-59-0
• MF: C₁₆H₁₄ClN₅O
• MW: 327.768261432648
• CID: 6216504
• PubChem ID: 72146267
• Update Time: 2025-05-20

6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033053140
• 1384694-59-0
• 6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methyl]pyridine-2-carboxamide
• Z1116848119
• EN300-26599897
• 6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-yl)-phenylmethyl]pyridine-2-carboxamide

• Inchi： 1S/C16H14ClN5O/c1-10-18-15(22-21-10)14(11-6-3-2-4-7-11)20-16(23)12-8-5-9-13(17)19-12/h2-9,14H,1H3,(H,20,23)(H,18,21,22)
• InChI Key： TXWAMQLGRYKNNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(NC(C2=NNC(C)=N2)C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 327.0886878g/mol
• Monoisotopic Mass: 327.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methyl]pyridine-2-carboxamide

6-Chloro-N-[(5-Methyl-1H-1,2,4-Triazol-3-Yl)(Phenyl)Methyl]Pyridine-2-Carboxamide (CAS No. 1384694-59-0)

The compound 6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methyl]pyridine-2-carboxamide (CAS No. 1384694-59-0) is a highly specialized organic molecule with significant applications in the field of chemical synthesis and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential biological activities. The molecule consists of a pyridine ring substituted with a chlorine atom at position 6 and a carboxamide group at position 2. The carboxamide group is further substituted with a triazole ring and a phenyl group, creating a complex yet functional structure.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The presence of the triazole ring in this compound adds significant value due to its known ability to enhance bioavailability and stability in biological systems. Triazoles are widely used as heterocyclic scaffolds in drug design, often contributing to hydrogen bonding and π-interactions that are critical for molecular recognition.

The synthesis of 6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-yl)(phenyl)methyl]pyridine-2-carboxamide involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The chloropyridine moiety is known to contribute to such activities by enhancing electronic interactions with target proteins. Additionally, the phenyl group provides hydrophobicity, which can improve membrane permeability and cellular uptake.

Environmental considerations are also crucial when evaluating compounds like 6-chloro-N-[(5-methyl-1H-1,2,4-triazol-3-Yl)(Phenyl)Methyl]Pyridine-2-Carboxamide. Recent research has focused on its biodegradability and potential ecotoxicological effects. Results indicate that under aerobic conditions, the compound undergoes rapid degradation into less harmful byproducts, reducing its environmental footprint.

Looking ahead, the development of analogs based on this compound is expected to expand its utility further. By modifying substituents on the pyridine ring or altering the triazole structure, researchers aim to enhance specific properties such as selectivity or potency. These efforts are supported by computational modeling techniques that predict molecular interactions and guide experimental design.

In conclusion, 6-chloro-N-(5-methyltriazolophenylmethyl)pyridine-carboxamide (CAS No. 1384694